Cas no 133161-57-6 (6-Oxabicyclo[3.1.0]hexane-2-carbonitrile,2-(b-D-glucopyranosyloxy)-4-hydroxy-,(1S,2S,4S,5S)- (9CI))

• Product Name: 6-Oxabicyclo[3.1.0]hexane-2-carbonitrile,2-(b-D-glucopyranosyloxy)-4-hydroxy-,(1S,2S,4S,5S)- (9CI)
• CAS No: 133161-57-6
• MF: C₁₂H₁₇NO₈
• MW: 303.26528429985
• CID: 233499
• Update Time: 2024-03-01

6-Oxabicyclo[3.1.0]hexane-2-carbonitrile,2-(b-D-glucopyranosyloxy)-4-hydroxy-,(1S,2S,4S,5S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6-Oxabicyclo[3.1.0]hexane-2-carbonitrile,2-(b-D-glucopyranosyloxy)-4-hydroxy-,(1S,2S,4S,5S)- (9CI)
• 6-Oxabicyclo[3.1.0]hexane-2-carbonitrile,2-(b-D-glucopyranosyloxy)-4-hydroxy-,[1S-(1a,2b,4b,5a)]-
• Suberin B
• 6-Oxabicyclo[3.1.0]hexane-2-carbonitrile, 2-(β-D-glucopyranosyloxy)-4-hydroxy-, (1S,2S,4S,5S)- (9CI)

• Inchi： 1S/C12H17NO8/c13-3-12(1-4(15)9-10(12)20-9)21-11-8(18)7(17)6(16)5(2-14)19-11/h4-11,14-18H,1-2H2/t4-,5+,6+,7-,8+,9-,10-,11-,12-/m0/s1
• InChI Key： CDFHUZRDGPRGDK-SPAYPREOSA-N
• SMILES： [C@@]12([H])[C@@]([H])(O1)[C@@H](O)C[C@]2(O[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O)C#N

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• Boiling Point: 645.9±55.0 °C(Predicted)
• PSA: 52.54
• pka: 12.89±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds